1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea

• IUPAC Name: 1-(5-chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C20H17ClN2OS/c1-14-7-10-16(11-8-14)22-20(25)23-18-13-15(21)9-12-19(18)24-17-5-3-2-4-6-17/h2-13H,1H3,(H2,22,23,25)
• InChI Key: MRCHKCNQROGJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)Cl)OC3=CC=CC=C3
• Molecular Formula: C20H17ClN2OS
• Molecular Weight: 368.9 g/mol

Description

1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea is an organic compound that belongs to the class of thioureas. Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science. This compound, in particular, is characterized by the presence of a chloro-substituted phenoxy group and a methyl-substituted phenyl group attached to the thiourea moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea typically involves the reaction of 5-chloro-2-phenoxyaniline with 4-methylphenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The reaction mixture is then purified using techniques like recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea moiety can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base such as potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the chloro and phenoxy groups can enhance its binding affinity and specificity towards certain targets.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Chlorophenyl)-3-(4-methylphenyl)thiourea
• 1-(2-Phenoxyphenyl)-3-(4-methylphenyl)thiourea
• 1-(5-Chloro-2-phenoxyphenyl)-3-phenylthiourea

Uniqueness

1-(5-Chloro-2-phenoxyphenyl)-3-(4-methylphenyl)thiourea is unique due to the specific combination of the chloro-substituted phenoxy group and the methyl-substituted phenyl group. This unique structure can impart distinct chemical and biological properties, making it a valuable compound for various applications.